2-(2,6-Dimethylmorpholin-4-yl)-3-methylbutanoic acid hydrochloride
Overview
Description
2-(2,6-Dimethylmorpholin-4-yl)-3-methylbutanoic acid hydrochloride is a chemical compound that has gained interest in the scientific community due to its potential applications in various fields. It is commonly referred to as DMBA-HCl and is a white crystalline powder that is soluble in water.
Scientific Research Applications
Chemical Synthesis and Derivatives
Mannich Base Derivatives : 2-(2,6-Dimethylmorpholin-4-yl)-3-methylbutanoic acid hydrochloride is used in the synthesis of various Mannich bases. These bases are formed by condensing different ketones with paraformaldehyde, showing significant chemical versatility (Sun, 1962).
Electrochemical Fluorination : This compound is also involved in electrochemical fluorination studies. It has been used to investigate the fluorination of N-containing carboxylic acids, particularly focusing on the fluorination of methyl esters of cis-2,6-dimethylmorpholino-group substituted carboxylic acids (Takashi et al., 1998).
Tetrazole-containing Derivatives : The chemical reactivity of 2-(2,6-Dimethylmorpholin-4-yl)-3-methylbutanoic acid hydrochloride has been exploited in preparing tetrazole-containing derivatives. These derivatives have potential applications in various chemical synthesis processes (Putis et al., 2008).
Biochemical and Pharmaceutical Research
Enzyme Inhibition Studies : Derivatives of this compound have been synthesized and assessed for their potential enzyme inhibitory properties. These studies are crucial for understanding the biochemical pathways and developing new drugs (Boy et al., 2020).
Chemoenzymatic Synthesis : It is used in the chemoenzymatic synthesis of specific amino acids. This synthesis approach is vital for producing enantiopure compounds, which have significant implications in medicinal chemistry (Andruszkiewicz et al., 1990).
properties
IUPAC Name |
2-(2,6-dimethylmorpholin-4-yl)-3-methylbutanoic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21NO3.ClH/c1-7(2)10(11(13)14)12-5-8(3)15-9(4)6-12;/h7-10H,5-6H2,1-4H3,(H,13,14);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CEWMNYAOZNZJFR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC(O1)C)C(C(C)C)C(=O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.75 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,6-Dimethylmorpholin-4-yl)-3-methylbutanoic acid hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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